Cas no 2649053-47-2 (2-chloro-5-(isocyanatomethyl)-3-methylpyridine)

• Product Name: 2-chloro-5-(isocyanatomethyl)-3-methylpyridine
• CAS No: 2649053-47-2
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• CID: 6348429
• PubChem ID: 165636088
• Update Time: 2025-06-15

2-chloro-5-(isocyanatomethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(isocyanatomethyl)-3-methylpyridine
• 2649053-47-2
• EN300-1993115

• Inchi： 1S/C8H7ClN2O/c1-6-2-7(3-10-5-12)4-11-8(6)9/h2,4H,3H2,1H3
• InChI Key： FYNNSOORBPFJKO-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)CN=C=O

Computed Properties

• Exact Mass: 182.0246905g/mol
• Monoisotopic Mass: 182.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.3Ų

Additional information on 2-chloro-5-(isocyanatomethyl)-3-methylpyridine

Comprehensive Overview of 2-chloro-5-(isocyanatomethyl)-3-methylpyridine (CAS No. 2649053-47-2)

2-chloro-5-(isocyanatomethyl)-3-methylpyridine (CAS No. 2649053-47-2) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine ring substituted with chloro, isocyanatomethyl, and methyl groups, makes it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel active pharmaceutical ingredients (APIs) and crop protection agents.

The compound's isocyanate functional group is particularly noteworthy, as it enables efficient conjugation with amines, alcohols, and other nucleophiles, facilitating the synthesis of urea and carbamate derivatives. This reactivity aligns with current trends in green chemistry, where researchers seek sustainable methods to reduce waste and improve atom economy. As the demand for precision synthesis grows, 2-chloro-5-(isocyanatomethyl)-3-methylpyridine offers a valuable building block for constructing complex molecules with high selectivity.

In the context of drug discovery, this compound has garnered attention for its potential in designing small-molecule inhibitors targeting specific enzymes or receptors. Its heterocyclic core is a common motif in FDA-approved drugs, particularly those addressing central nervous system (CNS) disorders and inflammatory diseases. Recent studies highlight its utility in structure-activity relationship (SAR) studies, where minor modifications can significantly alter biological activity.

From an industrial perspective, the scalability of 2-chloro-5-(isocyanatomethyl)-3-methylpyridine synthesis is a critical consideration. Advances in continuous flow chemistry and catalytic processes have improved its production efficiency, reducing costs and environmental impact. These innovations resonate with the broader shift toward sustainable manufacturing in the chemical sector, a topic frequently searched by professionals in process chemistry and chemical engineering.

Analytical characterization of this compound involves techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). Purity and stability are paramount, especially when used in high-throughput screening or combinatorial chemistry. Researchers often inquire about optimal storage conditions, with recommendations typically including anhydrous environments and low-temperature preservation to prevent degradation.

The agrochemical industry also explores 2-chloro-5-(isocyanatomethyl)-3-methylpyridine for developing next-generation pesticides and herbicides. Its structural features may enhance binding affinity to pest-specific proteins, aligning with the growing demand for targeted pest control solutions. This aligns with global discussions on food security and sustainable agriculture, frequently searched topics in academic and policy circles.

Safety protocols for handling this compound emphasize standard laboratory best practices, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under most regulatory frameworks, its isocyanate group warrants caution to avoid potential sensitization. These precautions are consistent with broader industry standards for chemical safety and risk management.

In summary, 2-chloro-5-(isocyanatomethyl)-3-methylpyridine (CAS No. 2649053-47-2) represents a compelling case study in the intersection of molecular design, synthetic methodology, and applied chemistry. Its multifaceted applications underscore its relevance in contemporary research, addressing pressing challenges in healthcare, agriculture, and environmental sustainability. As scientific inquiry evolves, this compound will likely remain a subject of interest for innovators seeking to push the boundaries of functional materials and bioactive compounds.